Cas no 672930-51-7 (3-Furancarboxylic acid, 5-phenyl-2-(trifluoromethyl)-, ethyl ester)
672930-51-7 structure
Product Name:3-Furancarboxylic acid, 5-phenyl-2-(trifluoromethyl)-, ethyl ester
CAS No:672930-51-7
MF:C14H11F3O3
MW:284.230554819107
CID:1721684
PubChem ID:23074363
Update Time:2025-04-21
3-Furancarboxylic acid, 5-phenyl-2-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxylic acid, 5-phenyl-2-(trifluoromethyl)-, ethyl ester
- 5-PHENYL-2-TRIFLUOROMETHYL-FURAN-3-CARBOXYLIC ACID ETHYL ESTER
- ethyl 5-phenyl-2-(trifluoromethyl)furan-3-carboxylate
- 672930-51-7
- DTXSID90630274
- SCHEMBL3904940
- WCYGZXKPRGOTJY-UHFFFAOYSA-N
-
- Inchi: 1S/C14H11F3O3/c1-2-19-13(18)10-8-11(9-6-4-3-5-7-9)20-12(10)14(15,16)17/h3-8H,2H2,1H3
- InChI Key: WCYGZXKPRGOTJY-UHFFFAOYSA-N
- SMILES: FC(C1=C(C(=O)OCC)C=C(C2C=CC=CC=2)O1)(F)F
Computed Properties
- Exact Mass: 284.06603
- Monoisotopic Mass: 284.066
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 39.4A^2
- XLogP3: 3.8
Experimental Properties
- PSA: 39.44
3-Furancarboxylic acid, 5-phenyl-2-(trifluoromethyl)-, ethyl ester Related Literature
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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